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Compound of Interest

Compound Name:
5-Hydroxy-2-methyl-4-

chromanone

CAS No.: 14153-17-4

Cat. No.: B183512

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 5-Hydroxy-2-methyl-4-chromanone as a bioactive organic

intermediate with irritant and potential sensitizing properties. As specific occupational exposure

limits (OELs) are often not established for specific chromanone isomers, apply Control Banding

Level 2 (OEB 2) protocols: strictly minimize dust generation and prevent skin contact.

Quick Reference: PPE Matrix
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Protection Zone Required Equipment Technical Specification

Hand (Primary) Double Nitrile Gloves Outer: 5 mil (0.12mm)

Eye/Face Chemical Goggles
Indirect venting to prevent dust

ingress (ANSI Z87.1 / EN 166).

Respiratory Engineering Control First
Handle inside a certified

Chemical Fume Hood.

Respiratory (Backup) N95 / P2 Respirator

Required only if handling

powder outside a hood (e.g.,

balance enclosure failure).

Body Lab Coat + Apron

High-neck, long-sleeved,

chemically resistant (e.g.,

Tyvek) if handling >10g.

Hazard Dynamics & Risk Assessment
To select the correct PPE, one must understand the causality of the hazard. 5-Hydroxy-2-
methyl-4-chromanone (CAS 14814-75-6 / 14153-17-4 variant) presents specific risks based

on its structural moieties:

Phenolic Hydroxyl Group (-OH): Increases polarity and potential for skin absorption. Phenols

are known protein denaturants and can cause chemical burns or severe dermatitis upon

prolonged contact.

Ketone Functionality: Contributes to volatility if heated, though the solid state is the primary

concern.

Physical State (Crystalline Powder): The primary vector of exposure is inhalation of airborne

particulates during weighing and dermal absorption from surface contamination.

Static Charge: Organic powders are prone to triboelectric charging. Static discharge can

disperse the powder unexpectedly, bypassing standard safety glasses.

Critical Warning: Chromanone derivatives are often pharmacophores (active parts of drug

molecules). Until toxicological data proves otherwise, assume biological activity (e.g., kinase
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inhibition or receptor binding) and handle with "Universal Precautions."

Technical Specifications for PPE Selection
A. Hand Protection: The "Double-Glove" Logic
Do not rely on a single layer. Micro-defects in manufacturing can allow permeation of fine

powders.

Protocol: Wear two pairs of nitrile gloves.

Inner Layer: Brightly colored (e.g., orange/purple) to act as a breakthrough indicator.

Outer Layer: Standard blue nitrile (minimum 5 mil).

Solvent Compatibility: If the chromanone is dissolved in Acetone or Dichloromethane (DCM),

nitrile degrades rapidly.

Adjustment: For DCM solutions, use Silver Shield (Laminate) or Viton gloves immediately.

B. Respiratory Protection Hierarchy
PPE is the last line of defense. The primary barrier must be the Chemical Fume Hood.

Face Velocity: Ensure hood is operating at 80–100 fpm (0.4–0.5 m/s).

Sash Height: Keep sash at the lowest working position to act as a physical shield against

potential splashes or powder puffs.

Operational Protocol: Step-by-Step Handling
This workflow is designed to create a self-validating safety loop.

Phase 1: Preparation (The "Clean" Zone)
Verify Engineering Controls: Check fume hood flow monitor.

Static Mitigation: Place an ionizing bar or antistatic gun near the balance if the powder is

known to be "flyaway."
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Donning PPE:

Put on lab coat.

Don inner gloves.

Don outer gloves (pull cuff over lab coat sleeve).

Don goggles.

Phase 2: Active Handling (The "Hot" Zone)
Weighing:

Open the container only inside the hood.

Use a disposable spatula. Never re-use spatulas to prevent cross-contamination.

Technique: If powder adheres to the spatula due to static, do not flick it. Tap the spatula

gently against the inner wall of the weighing boat.

Solubilization:

Add solvent slowly down the side of the vessel to prevent aerosolizing the powder.

Cap the vessel immediately after addition.

Phase 3: Decontamination & Doffing
Wipe Down: Use a solvent-dampened wipe (ethanol or isopropanol) to clean the balance

and surrounding area.

Waste Segregation: Place wipes and disposable spatula in the solid hazardous waste

stream.

Doffing Sequence (Critical to prevent self-contamination):

Remove outer gloves (turn inside out).
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Remove goggles (handle by straps).

Remove lab coat.

Remove inner gloves.[1]

Wash hands immediately with soap and water for 20 seconds.

Visualizing the Safety Workflow
The following diagram illustrates the decision logic for handling 5-Hydroxy-2-methyl-4-
chromanone, distinguishing between solid and solution states.
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START: Handling 5-Hydroxy-2-methyl-4-chromanone

Determine Physical State

Solid / Powder Form Solution Form

Risk: Dust Inhalation & Static Dispersion

Control: Fume Hood + N95 Backup
Antistatic Gun recommended

Gloves: Double Nitrile (Standard)

Execute Handling Protocol
(Keep Sash Low)

Identify Solvent

Alcohols / Water / DMSO

Standard

DCM / Chloroform / Acetone

Aggressive

Gloves: Laminate (Silver Shield)
or Viton required

Disposal: Segregated Organic Waste

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state and solvent compatibility.

Note the critical divergence in glove selection when aggressive solvents are introduced.
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Emergency Response & Disposal Logistics
Exposure Scenarios[2][3]

Skin Contact: Immediately wash with soap and copious water for 15 minutes.[2] Do not use

organic solvents (like ethanol) on skin, as this may increase absorption of the chromanone.

Eye Contact: Flush with water/saline for 15 minutes, holding eyelids open. Seek medical

attention immediately.

Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by

trained personnel.

Spills
Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel (solvent-

soaked) to weigh down the powder, then wipe up.

Solution Spill: Use a universal absorbent pad.

Decontamination: Clean surface with 1% Alconox solution followed by water rinse.

Disposal Plan
Classification: Non-halogenated organic waste (unless dissolved in halogenated solvents).

Container: High-density polyethylene (HDPE) or glass carboy.

Labeling: Must clearly state "Contains 5-Hydroxy-2-methyl-4-chromanone - Irritant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-5-hydroxy-2-methyl-4-chromanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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